Cas no 91679-29-7 (9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy-)

• Product Name: 9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy-
• CAS No: 91679-29-7
• MF: C₁₆H₁₄O₇
• MW: 318.278165340424
• CID: 1970656
• PubChem ID: 10947079
• Update Time: 2025-04-21

9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1,3-dihydroxy-2,4,7-trimethoxy-
• 1,3-dihydroxy-2,4,7-trimethoxyxanthen-9-one
• 91679-29-7
• DTXSID60449395

• Inchi： 1S/C16H14O7/c1-20-7-4-5-9-8(6-7)11(17)10-12(18)15(21-2)13(19)16(22-3)14(10)23-9/h4-6,18-19H,1-3H3
• InChI Key： DDZOJPRABMAJAZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C(=C(C(=C(C1=2)OC)O)OC)O)=O)OC

Computed Properties

• Exact Mass: 318.07395278g/mol
• Monoisotopic Mass: 318.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones